![molecular formula C11H15NO4S B6146531 2-{[(tert-butoxy)carbonyl]amino}-2-(thiophen-2-yl)acetic acid CAS No. 28044-76-0](/img/no-structure.png)
2-{[(tert-butoxy)carbonyl]amino}-2-(thiophen-2-yl)acetic acid
Overview
Description
“2-{[(tert-butoxy)carbonyl]amino}-2-(thiophen-2-yl)acetic acid” is a compound with the molecular formula C11H15NO4S . It has a molecular weight of 257.31 g/mol . The compound is also known by other names such as Boc-dl- (2-thienyl)glycine .
Molecular Structure Analysis
The InChI code for the compound is 1S/C11H15NO4S/c1-11(2,3)16-10(15)12-8(9(13)14)7-5-4-6-17-7/h4-6,8H,1-3H3, (H,12,15) (H,13,14) . The compound’s structure includes a thiophene ring, a carboxylic acid group, and a tert-butoxycarbonyl (Boc) protected amino group .Physical And Chemical Properties Analysis
The compound is a powder with a melting point of 95-98°C . It has a computed XLogP3-AA value of 1.9 , indicating its lipophilicity. The compound has two hydrogen bond donors .Scientific Research Applications
- Boc-protected amino acids serve as essential building blocks in peptide synthesis. Researchers use them to create custom peptides with specific sequences for drug development, protein engineering, and biological studies .
- Boc-protected amino acids have been incorporated into room-temperature ionic liquids (RTILs) . These RTILs find applications in green chemistry, catalysis, and separation processes .
Peptide Synthesis and Amino Acid Derivatives
Ionic Liquids and Organic Synthesis
Biochemical Research
Safety and Hazards
The compound is associated with certain hazards, as indicated by the GHS07 pictogram . The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(tert-butoxy)carbonyl]amino}-2-(thiophen-2-yl)acetic acid' involves the protection of the amine group, followed by the synthesis of the thiophene ring and the subsequent deprotection of the amine group.", "Starting Materials": [ "2-amino-2-(thiophen-2-yl)acetic acid", "tert-butyl chloroformate", "triethylamine", "diisopropylethylamine", "thiophene", "N,N-dimethylformamide", "methanol", "water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 2-amino-2-(thiophen-2-yl)acetic acid with tert-butyl chloroformate and triethylamine in N,N-dimethylformamide to obtain 2-{[(tert-butoxy)carbonyl]amino}-2-(thiophen-2-yl)acetic acid.", "Step 2: Synthesis of the thiophene ring by reacting thiophene with diisopropylethylamine and tert-butyl chloroformate in N,N-dimethylformamide to obtain thiophene-2-carbonyl tert-butyl carbonate.", "Step 3: Deprotection of the amine group by reacting 2-{[(tert-butoxy)carbonyl]amino}-2-(thiophen-2-yl)acetic acid with methanol and water to obtain the final product, 2-{[(carbonyl)amino]-2-(thiophen-2-yl)acetic acid}." ] } | |
CAS RN |
28044-76-0 |
Product Name |
2-{[(tert-butoxy)carbonyl]amino}-2-(thiophen-2-yl)acetic acid |
Molecular Formula |
C11H15NO4S |
Molecular Weight |
257.3 |
Purity |
95 |
Origin of Product |
United States |
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